Cas no 1805076-72-5 (4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride)

• Product Name: 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride
• CAS No: 1805076-72-5
• MF: C₇H₅Cl₂F₂NO₃S
• MW: 292.087305784225
• CID: 4868104
• Update Time: 2025-11-06

4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO3S/c1-15-7-5(16(9,13)14)4(8)3(2-12-7)6(10)11/h2,6H,1H3
• InChI Key： FTLNEDZXIZKSRT-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(C=1S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 2.4
• Topological Polar Surface Area: 64.599

Additional information on 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride

4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride (CAS No. 1805076-72-5): A Versatile Building Block in Modern Chemistry

The 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride (CAS 1805076-72-5) is a highly specialized sulfonyl chloride derivative that has gained significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique combination of chloro, difluoromethyl, and methoxy substituents on its pyridine ring, making it particularly valuable for the synthesis of various bioactive molecules.

With the growing demand for fluorinated compounds in drug discovery (a hot topic in 2023-2024 pharmaceutical research), this chemical serves as an important building block for creating molecules with enhanced metabolic stability and membrane permeability. The presence of both chloro and difluoromethyl groups allows for diverse chemical transformations, addressing one of the most searched questions in synthetic chemistry forums: "How to introduce multiple functional groups efficiently?"

The sulfonyl chloride moiety in 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride makes it particularly reactive toward nucleophiles, enabling the formation of sulfonamides, sulfonate esters, and other derivatives. This property aligns with current trends in click chemistry and high-throughput synthesis, which are among the top-searched topics in AI-powered chemistry platforms.

In pharmaceutical applications, this compound has shown promise as a precursor for kinase inhibitors and antibacterial agents, responding to the increasing global concern about antibiotic resistance. Its pyridine core structure is particularly valuable in designing drugs targeting central nervous system disorders, a field that has seen exponential growth in research funding and publications.

The difluoromethyl group (a "hot" functional group in medicinal chemistry) serves as a bioisostere for hydroxyl or carbonyl groups while offering improved metabolic stability. This characteristic makes 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride valuable for addressing common challenges in drug design, such as improving oral bioavailability and blood-brain barrier penetration - topics frequently searched by medicinal chemists.

From a synthetic chemistry perspective, the compound's methoxy group at the 2-position provides an additional handle for further functionalization, making it a versatile intermediate for structure-activity relationship (SAR) studies. This aligns with the pharmaceutical industry's current focus on fragment-based drug discovery, another trending topic in chemical research.

The stability and reactivity profile of 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride make it suitable for various cross-coupling reactions, particularly in the synthesis of complex biaryl systems. This application responds to the growing interest in metal-catalyzed transformations, as evidenced by increasing searches for "palladium-catalyzed pyridine functionalization" in academic databases.

In material science applications, the compound's electron-withdrawing groups make it potentially useful for designing organic electronic materials, particularly in the development of n-type semiconductors. This connects with the booming research in flexible electronics and organic photovoltaics, areas that have seen significant investment in recent years.

The synthesis and applications of 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride represent an excellent case study in rational molecular design, demonstrating how strategic placement of functional groups can create compounds with diverse utility. This addresses a fundamental question in synthetic chemistry: "How to balance reactivity and stability in complex molecules?"

As research continues to explore the potential of fluorinated pyridine derivatives, compounds like 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride will likely play increasingly important roles in developing new therapeutic agents and advanced materials. Its unique combination of substituents offers multiple vectors for structural modification, making it a valuable tool for addressing current challenges in drug discovery and materials science.